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CAS No.: 606-26-8
Cat. No.: B091997
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Nitrobenzhydrazide (CAS 606-
26-8), a molecule of interest in organic synthesis and medicinal chemistry. This document
details its physicochemical properties, synthesis, and potential biological activities, with a focus
on providing actionable information for research and development. All quantitative data is
presented in structured tables, and a detailed experimental protocol for a representative
synthesis is provided. Additionally, a conceptual workflow for its synthesis and potential
biological screening is visualized using the DOT language.

Chemical Properties and Data

2-Nitrobenzhydrazide is a hydrazide derivative of 2-nitrobenzoic acid. Its chemical structure,
featuring a nitro group ortho to the hydrazide moiety, makes it a versatile building block in the
synthesis of various heterocyclic compounds and a subject of interest for its potential biological
activities.
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Table 1: Physicochemical Properties of 2-Nitrobenzhydrazide

Property Value Source
CAS Number 606-26-8 N/A
Molecular Formula C7H7N30s3 N/A
Molecular Weight 181.15 g/mol N/A
Melting Point 121-123 °C N/A
Appearance Light yellow solid N/A
Solubility Soluble in methanol N/A

Table 2: Spectroscopic Data (Predicted and Representative for Similar Structures)

Technique Data

Predicted & (ppm): 10.0 (s, 1H, -NH), 8.0-7.5 (m,

H NMR (DMSO-ds, 400 MHz) 4H, Ar-H), 4.5 (s, 2H, -NH:)
y = I . ’ y - 2

Predicted & (ppm): 165 (C=0), 148 (C-NO2),

13C NMR (DMSO-ds, 100 MHz
( ) 134, 131, 129, 124 (Ar-C), 130 (Ar-C-CO)

Characteristic Peaks: 3300-3400 (N-H
stretching), 1650 (C=0 stretching, Amide 1),

IR (KBr, cm~1) . .
1520 (N-O stretching, asymmetric), 1340 (N-O
stretching, symmetric)

Mass Spectrometry (EI) m/z: 181 (M™*), 151, 135, 105, 77

Note: The spectroscopic data presented is a combination of predicted values and characteristic
peaks observed in structurally related compounds due to the limited availability of
experimentally derived spectra for 2-Nitrobenzhydrazide in public databases.

Synthesis of 2-Nitrobenzhydrazide
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The most common laboratory-scale synthesis of 2-Nitrobenzhydrazide involves the
hydrazinolysis of a 2-nitrobenzoic acid ester, typically methyl 2-nitrobenzoate, with hydrazine
hydrate.

Experimental Protocol: Synthesis from Methyl 2-
Nitrobenzoate

This protocol describes a general method for the synthesis of 2-Nitrobenzhydrazide.

Materials:

Methyl 2-nitrobenzoate

e Hydrazine hydrate (80% solution in water)
» Ethanol (95%)

e Deionized water

e Round-bottom flask with reflux condenser
e Magnetic stirrer and stir bar

e Heating mantle

e Buchner funnel and filter paper

o Crystallizing dish

Procedure:

» Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, dissolve methyl 2-nitrobenzoate (0.1 mol) in ethanol (100 mL).

» Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (0.2 mol, 2
molar equivalents) dropwise at room temperature.
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o Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Precipitation: After the reaction is complete, cool the mixture to room temperature and then
place it in an ice bath for 30 minutes to facilitate the precipitation of the product.

e |solation: Collect the precipitated solid by vacuum filtration using a Bichner funnel.

e Washing: Wash the solid with two portions of cold deionized water (2 x 25 mL) to remove any
unreacted hydrazine hydrate and other water-soluble impurities.

e Drying: Dry the product in a desiccator over anhydrous calcium chloride or in a vacuum oven
at 50-60 °C.

 Purification (Optional): The crude product can be further purified by recrystallization from
ethanol or an ethanol/water mixture to yield a crystalline solid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Nitrobenzhydrazide.
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Biological Activity and Mechanism of Action

While specific studies on the biological activity of 2-Nitrobenzhydrazide are limited, the broader
classes of compounds to which it belongs—nitroaromatics and hydrazides—are known to
exhibit a wide range of biological effects.

Nitroaromatic compounds often exert their biological effects through bioreduction of the nitro
group.[1] This process can lead to the formation of reactive nitroso and hydroxylamine
intermediates, which can interact with cellular macromolecules such as DNA and proteins.[1]
This mechanism is central to the antimicrobial and cytotoxic effects of many nitroaromatic
drugs.[1]

Hydrazide derivatives are also a well-established class of biologically active compounds, with
many exhibiting antimicrobial, anticonvulsant, and anti-inflammatory properties.[2][3][4][5][6]
The hydrazide moiety can act as a pharmacophore and is present in several clinically used
drugs.[3]

Postulated Mechanism of Action: A Conceptual Pathway

Given the structural features of 2-Nitrobenzhydrazide, a plausible mechanism of action,
particularly for antimicrobial activity, involves the enzymatic reduction of the nitro group within
the target cell. This reduction can generate reactive nitrogen species that induce cellular
damage.
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Caption: Postulated mechanism of action for 2-Nitrobenzhydrazide.

Applications and Future Directions

2-Nitrobenzhydrazide serves as a valuable intermediate in the synthesis of a variety of
heterocyclic compounds, including pyrazoles, oxadiazoles, and triazoles, many of which are
scaffolds for the development of new therapeutic agents. Its potential as a standalone
therapeutic agent warrants further investigation, particularly in the areas of antimicrobial and
anticancer research.
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Future research should focus on:

» Comprehensive Biological Screening: Evaluating the activity of 2-Nitrobenzhydrazide against
a broad panel of bacterial, fungal, and cancer cell lines.

e Mechanism of Action Studies: Elucidating the specific cellular targets and signaling pathways
affected by 2-Nitrobenzhydrazide.

» Analogue Synthesis: Synthesizing and testing derivatives of 2-Nitrobenzhydrazide to explore
structure-activity relationships and optimize for potency and selectivity.

Safety Information

As with all nitroaromatic compounds and hydrazide derivatives, 2-Nitrobenzhydrazide should
be handled with appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091997/docs#technical-guide-2-nitrobenzhydrazide-
cas-606-26-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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